Cas no 354795-61-2 (3-(1H-indol-3-ylsulfanyl)-8-thia-4,6-diazatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),3,5-tetraene)

• Product Name: 3-(1H-indol-3-ylsulfanyl)-8-thia-4,6-diazatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),3,5-tetraene
• CAS No: 354795-61-2
• MF: C₁₈H₁₅N₃S₂
• MW: 337.461800813675
• CID: 5449108
• Update Time: 2025-07-15

3-(1H-indol-3-ylsulfanyl)-8-thia-4,6-diazatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),3,5-tetraene Chemical and Physical Properties

Names and Identifiers

• 4-(1H-indol-3-ylsulfanyl)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidine
• [1]Benzothieno[2,3-d]pyrimidine, 5,6,7,8-tetrahydro-4-(1H-indol-3-ylthio)-
• 3-(1H-indol-3-ylsulfanyl)-8-thia-4,6-diazatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),3,5-tetraene

• Inchi： 1S/C18H15N3S2/c1-3-7-13-11(5-1)15(9-19-13)23-18-16-12-6-2-4-8-14(12)22-17(16)20-10-21-18/h1,3,5,7,9-10,19H,2,4,6,8H2
• InChI Key： ZLQCUESWYUUHEM-UHFFFAOYSA-N
• SMILES： C1=NC(SC2C3=C(NC=2)C=CC=C3)=C2C3CCCCC=3SC2=N1

Additional information on 3-(1H-indol-3-ylsulfanyl)-8-thia-4,6-diazatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),3,5-tetraene

Recent Advances in the Study of 3-(1H-indol-3-ylsulfanyl)-8-thia-4,6-diazatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),3,5-tetraene (CAS: 354795-61-2)

The compound 3-(1H-indol-3-ylsulfanyl)-8-thia-4,6-diazatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),3,5-tetraene (CAS: 354795-61-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a promising scaffold for the development of novel kinase inhibitors. The tricyclic core structure, combined with the indole moiety, provides a versatile platform for interactions with various biological targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against a range of kinases, including those implicated in cancer and inflammatory diseases.

In terms of synthesis, advancements have been made in optimizing the yield and purity of 354795-61-2. A novel catalytic method utilizing palladium-based catalysts has been reported to significantly improve the efficiency of the key cyclization step, reducing byproduct formation and enhancing scalability. This development is particularly relevant for industrial applications where large-scale production is required.

Pharmacological evaluations have revealed that 3-(1H-indol-3-ylsulfanyl)-8-thia-4,6-diazatricyclo7.4.0.0^{2,7}trideca-1(9),2(7),3,5-tetraene exhibits favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability. In vivo studies in rodent models have shown promising results in reducing tumor growth and inflammation markers, suggesting potential applications in oncology and autoimmune disorders.

Despite these advancements, challenges remain in fully elucidating the compound's mechanism of action and optimizing its selectivity profile. Current research efforts are focused on structural modifications to enhance target specificity and reduce off-target effects. Collaborative studies between academic institutions and pharmaceutical companies are underway to accelerate the translation of these findings into clinical applications.

In conclusion, 354795-61-2 represents a valuable chemical entity with significant potential in drug discovery. The recent progress in its synthesis and biological evaluation underscores its importance as a lead compound for the development of new therapeutic agents. Future research directions should focus on expanding the structure-activity relationship studies and exploring combination therapies to maximize its clinical utility.